Cas no 1260827-62-0 (ethyl (3,4,5-trifluorobenzoyl)acetate)

ethyl (3,4,5-trifluorobenzoyl)acetate structure
1260827-62-0 structure
Product Name:ethyl (3,4,5-trifluorobenzoyl)acetate
CAS No:1260827-62-0
MF:C11H9F3O3
MW:246.182574033737
MDL:MFCD07783548
CID:1006929
PubChem ID:61685599
Update Time:2025-04-20

ethyl (3,4,5-trifluorobenzoyl)acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl (3,4,5-trifluorobenzoyl)acetate
    • Ethyl 3-oxo-3-(3,4,5-trifluorophenyl)propanoate
    • AKOS010952154
    • 1260827-62-0
    • ethyl3-oxo-3-(3,4,5-trifluorophenyl)propanoate
    • CS-0338189
    • A1-12164
    • MDL: MFCD07783548
    • Inchi: 1S/C11H9F3O3/c1-2-17-10(16)5-9(15)6-3-7(12)11(14)8(13)4-6/h3-4H,2,5H2,1H3
    • InChI Key: HDDANDASTDTXOU-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C=C(C=1)C(CC(=O)OCC)=O)F)F

Computed Properties

  • Exact Mass: 246.05037863g/mol
  • Monoisotopic Mass: 246.05037863g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 43.4Ų

ethyl (3,4,5-trifluorobenzoyl)acetate Pricemore >>

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